Cas no 869942-13-2 (2-{[(pyridin-4-yl)methyl]amino}butan-1-ol)

• Product Name: 2-{[(pyridin-4-yl)methyl]amino}butan-1-ol
• CAS No: 869942-13-2
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 1086638
• PubChem ID: 4715990
• Update Time: 2025-11-06

2-{[(pyridin-4-yl)methyl]amino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-((Pyridin-4-ylmethyl)amino)butan-1-ol
• 2-(pyridin-4-ylmethylamino)butan-1-ol
• 2-[(4-pyridinylmethyl)amino]-1-butanol(SALTDATA: HCl)
• 2-[(pyridin-4-ylmethyl)amino]butan-1-ol
• 2-{[(pyridin-4-yl)methyl]amino}butan-1-ol
• MNDDVQNBQVPGAG-UHFFFAOYSA-N
• AKOS001477920
• 2-[(4-PYRIDINYLMETHYL)AMINO]-1-BUTANOL
• CS-0456711
• ST4145997
• 869942-13-2
• DTXSID60405870
• AKOS017268639
• EN300-167218
• STK510826

• MDL： MFCD04493151
• Inchi： 1S/C10H16N2O/c1-2-10(8-13)12-7-9-3-5-11-6-4-9/h3-6,10,12-13H,2,7-8H2,1H3
• InChI Key： MNDDVQNBQVPGAG-UHFFFAOYSA-N
• SMILES： OCC(CC)NCC1C=CN=CC=1

Computed Properties

• Exact Mass: 180.12600
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.15000
• LogP: 1.33300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-{[(pyridin-4-yl)methyl]amino}butan-1-ol

Comprehensive Overview of 2-{[(pyridin-4-yl)methyl]amino}butan-1-ol (CAS No. 869942-13-2): Properties, Applications, and Industry Insights

2-{[(pyridin-4-yl)methyl]amino}butan-1-ol (CAS No. 869942-13-2) is a specialized organic compound gaining traction in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a pyridine ring linked to a butanol backbone via an amino group, exhibits versatile reactivity, making it valuable for drug discovery and material science. Its molecular formula, C₁₀H₁₆N₂O, and moderate polarity enable solubility in common organic solvents, a property highly sought after in synthetic chemistry workflows.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 2-{[(pyridin-4-yl)methyl]amino}butan-1-ol. Researchers are exploring its potential as a building block for small-molecule inhibitors, particularly in targeting protein-protein interactions—a hot topic in oncology and neurodegenerative disease research. The compound’s hydrogen-bonding capacity, attributed to its hydroxyl and amino groups, aligns with the growing demand for bioisosteres in medicinal chemistry.

From a synthetic perspective, CAS No. 869942-13-2 serves as a precursor for heterocyclic derivatives, a class of compounds dominating FDA-approved drugs in the past decade. Its pyridinyl moiety mimics natural alkaloids, making it relevant for pharmacophore modeling—a technique frequently searched in computational chemistry forums. Notably, the compound’s stability under physiological pH conditions (pH 5–8) enhances its appeal for in vitro assays, a key consideration for high-throughput screening (HTS) applications.

Environmental and regulatory factors further elevate the profile of 2-{[(pyridin-4-yl)methyl]amino}butan-1-ol. Unlike traditional halogenated intermediates, this compound lacks heavy metals or persistent organic pollutants, aligning with REACH and EPA’s Safer Choice initiatives. Laboratories prioritizing sustainable synthesis often favor such structurally efficient molecules to reduce E-factor (environmental impact factor), a metric increasingly scrutinized in grant proposals and corporate ESG reports.

In material science, the compound’s bifunctional nature (amine + alcohol) enables its use in polyurethane catalysts and epoxy hardeners. These applications resonate with industries seeking low-VOC alternatives, a trending search term among coatings formulators. Recent patents highlight its role in self-healing polymers, where its nucleophilic groups participate in dynamic covalent bonding—a breakthrough area in smart materials research.

Analytical characterization of CAS No. 869942-13-2 typically involves HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, techniques frequently queried in laboratory troubleshooting discussions. The compound’s distinct UV absorption at 260–280 nm (attributed to the pyridine chromophore) simplifies purity assessment, a critical parameter for QC/QA protocols in GMP manufacturing.

Market intelligence indicates rising procurement of 2-{[(pyridin-4-yl)methyl]amino}butan-1-ol by CDMOs (Contract Development and Manufacturing Organizations), driven by demand for custom synthesis services. This aligns with the broader shift toward outsourced R&D, a business model dominating pharma industry analytics reports. Suppliers emphasizing batch-to-batch consistency and regulatory documentation (e.g., CoA, MSDS) are capturing premium market segments.

Future prospects for this compound may involve biocatalysis routes, as evidenced by academic studies on transaminase enzymes for chiral amine synthesis—a topic trending in enzyme engineering literature. Additionally, its potential in metal-organic frameworks (MOFs) for gas storage applications is under investigation, tapping into the clean energy research wave.